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Compound of Interest

Compound Name: N-Methoxyacetamide

Cat. No.: B1266195 Get Quote

This document provides a comprehensive technical overview of the safety protocols and

handling procedures for N-Methoxyacetamide (CAS No: 5806-90-6). It is intended for

researchers, scientists, and professionals in the field of drug development who may handle this

compound. The guide consolidates critical safety information, including hazard classifications,

personal protective equipment (PPE) recommendations, and emergency procedures.

Hazard Identification and Classification
N-Methoxyacetamide is classified as a flammable liquid and vapor that causes skin and

respiratory irritation.[1] It may also cause serious eye irritation.[1] The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications.

Table 1: GHS Hazard Classification for N-Methoxyacetamide
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 🔥 Warning

H226:

Flammable liquid

and vapor[1]

Skin

Corrosion/Irritatio

n

Category 2 ❗ Warning
H315: Causes

skin irritation[1]

Serious Eye

Damage/Eye

Irritation

Category 2A ❗ Warning

H319: Causes

serious eye

irritation[1]

Specific Target

Organ Toxicity,

Single Exposure

Category 3 ❗ Warning

H335: May

cause respiratory

irritation[1]

Source: GHS information provided to the ECHA C&L Inventory.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of N-Methoxyacetamide is fundamental

to its safe handling.

Table 2: Physical and Chemical Data for N-Methoxyacetamide & Related Compounds
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Property Value Compound

Molecular Formula C₃H₇NO₂ N-Methoxyacetamide

Molecular Weight 89.09 g/mol [1] N-Methoxyacetamide

Flash Point 37.8 - 93.3 °C (100 - 200 °F)[2] N-Methoxy-N-methylacetamide

Flash Point 116 °C / 240.8 °F[3] N-Methylacetamide

Upper Explosion Limit 18.10%[3] N-Methylacetamide

Lower Explosion Limit 3.20%[3] N-Methylacetamide

Autoignition Temperature 490 °C / 914 °F[3] N-Methylacetamide

Note: Data for closely related compounds are provided for context where specific data for N-
Methoxyacetamide is not available.

Safe Handling and Storage
Proper handling and storage are critical to prevent exposure and accidents.

3.1 Engineering Controls and Handling Procedures

Handle the substance in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation of vapors.[4][5]

Avoid contact with skin, eyes, and clothing.[4][6][7]

Use non-sparking tools and explosion-proof equipment, as vapors may form explosive

mixtures with air.[4][7]

Take precautionary measures against static discharge.[4][7] Ground and bond containers

and receiving equipment.[2][4]

Do not breathe dust, mists, or vapors.[7][8]

Wash hands thoroughly after handling and before breaks.[5][9]
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3.2 Storage Conditions

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[4][7]

[8]

Keep containers tightly closed to prevent leakage and moisture absorption.[2][4][7][8]

Store separately from incompatible materials, such as strong oxidizing agents.[3][4][7]

For some related compounds, storage under an inert atmosphere is recommended.[5][9]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to ensure personal safety when handling N-
Methoxyacetamide.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face

Wear tightly fitting safety goggles or a face

shield.[4][5] Equipment should be tested and

approved under government standards such as

NIOSH (US) or EN 166 (EU).[5]

Skin

Handle with chemical-impermeable gloves (e.g.,

nitrile rubber, neoprene).[4][5][6] Gloves must be

inspected before use.[5][9] Wear appropriate

protective clothing, such as a lab coat or

impervious clothing, to prevent skin exposure.[4]

[6][8][9]

Respiratory

If ventilation is inadequate or exposure limits are

exceeded, use a NIOSH/MSHA or European

Standard approved respirator with appropriate

cartridges (e.g., organic vapor).[4][5][8]

Emergency and First Aid Protocols
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In the event of an emergency, immediate and appropriate action is crucial.

5.1 First Aid Measures The following protocols should be followed in case of exposure:

General Advice: Consult a physician and show them the Safety Data Sheet (SDS).[2][5]

Inhalation: Move the person to fresh air.[5][8][10] If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[5][8][10]

Skin Contact: Immediately remove all contaminated clothing.[7][8] Wash the affected area

with soap and plenty of water for at least 15 minutes.[2][5][8] Seek medical attention.[2][5][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][8][10] Remove contact lenses if present

and easy to do. Seek immediate medical attention.[8][10]

Ingestion: Do NOT induce vomiting.[2][10] Rinse the mouth with water.[2][5][8] Never give

anything by mouth to an unconscious person.[2][5] Seek immediate medical attention.[8][10]

5.2 Fire-Fighting Procedures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[2][4][5][7]

Specific Hazards: The compound is flammable and its vapors can form explosive mixtures

with air.[7] Vapors may travel to a source of ignition and flash back.[7] Hazardous

combustion products include carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[2][7][10]

Protective Actions: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[5][7][10] Use water spray to cool unopened containers.[2]

5.3 Accidental Release and Spill Cleanup Protocol

Personal Precautions: Evacuate personnel to a safe area.[4][5] Remove all sources of

ignition and ensure adequate ventilation.[4][7][10] Avoid breathing vapors and contact with

the material.[4][6] Wear the appropriate PPE as described in Section 4.[4][5]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[4][5]
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Containment and Cleanup:

For liquid spills, use an inert absorbent material such as sand, silica gel, or universal

binder.[7]

For solid residue, sweep or shovel up the material without creating dust.[5][6]

Use spark-proof tools for collection.[4][7]

Collect the waste in a suitable, closed, and labeled container for disposal.[5][6][7]

Dispose of the waste at an approved waste disposal plant in accordance with local,

regional, and national regulations.[4]

Logical Workflow for Handling and Emergency
Response
The following diagram illustrates the logical workflow for the safe handling of N-
Methoxyacetamide, from initial risk assessment to emergency response and disposal.
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Start:
Handling N-Methoxyacetamide

1. Risk Assessment
(Review SDS)

2. Implement Controls

3. Don Correct PPE
(Gloves, Goggles, Lab Coat)

4. Safe Handling & Storage
(Ventilated Area, No Ignition Sources)

Incident Occurs?

Spill / Leak

  Yes

Personal Exposure
(Skin, Eyes, Inhalation)

  Yes

Fire

  Yes

6. Waste Disposal
(Follow Regulations)

No

5a. Spill Response
(Evacuate, Ventilate, Contain, Clean Up)

5b. First Aid
(Flush, Remove Clothing, Seek Medical Aid)

5c. Fire Response
(Alert, Extinguish, Evacuate)

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for N-Methoxyacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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